Cas no 2751611-64-8 (5-1-(trifluoromethyl)cyclopropylpyridine-2-carboxylic acid)

• Product Name: 5-1-(trifluoromethyl)cyclopropylpyridine-2-carboxylic acid
• CAS No: 2751611-64-8
• MF: C₁₀H₈F₃NO₂
• MW: 231.171233177185
• MDL: MFCD34594287
• CID: 5628381
• PubChem ID: 163321429
• Update Time: 2025-07-10

5-1-(trifluoromethyl)cyclopropylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-[1-(trifluoromethyl)cyclopropyl]pyridine-2-carboxylic acid
• 2751611-64-8
• 5-(1-(TRIFLUOROMETHYL)CYCLOPROPYL)PICOLINIC ACID
• Z5100662661
• EN300-28314399
• AT32435
• 5-1-(trifluoromethyl)cyclopropylpyridine-2-carboxylic acid

• MDL： MFCD34594287
• Inchi： 1S/C10H8F3NO2/c11-10(12,13)9(3-4-9)6-1-2-7(8(15)16)14-5-6/h1-2,5H,3-4H2,(H,15,16)
• InChI Key： YBPNTHZBAKMFAG-UHFFFAOYSA-N
• SMILES： FC(C1(C2C=NC(C(=O)O)=CC=2)CC1)(F)F

Computed Properties

• Exact Mass: 231.05071298g/mol
• Monoisotopic Mass: 231.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2Ų

Additional information on 5-1-(trifluoromethyl)cyclopropylpyridine-2-carboxylic acid

Comprehensive Overview of 5-1-(Trifluoromethyl)cyclopropylpyridine-2-carboxylic Acid (CAS No. 2751611-64-8)

5-1-(Trifluoromethyl)cyclopropylpyridine-2-carboxylic Acid (CAS No. 2751611-64-8) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a trifluoromethylcyclopropyl group attached to a pyridine ring, which enhances its metabolic stability and lipophilicity. These characteristics make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for fluorinated compounds like 5-1-(Trifluoromethyl)cyclopropylpyridine-2-carboxylic Acid has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its potential role in designing next-generation therapeutics, such as antiviral and anti-inflammatory agents. The trifluoromethyl group is known to improve binding affinity and pharmacokinetic properties, making this compound a hotspot for innovation in medicinal chemistry.

From an industrial perspective, CAS No. 2751611-64-8 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, scientists are exploring eco-friendly methods to produce such fluorinated intermediates. Questions like "How to synthesize 5-1-(Trifluoromethyl)cyclopropylpyridine-2-carboxylic Acid with minimal waste?" or "What are the latest catalytic approaches for fluorination?" are frequently searched in academic and industrial forums, reflecting the compound's relevance in modern chemistry.

The compound's pyridine-2-carboxylic acid moiety also opens doors to applications in coordination chemistry and catalysis. Its ability to act as a ligand for transition metals has been explored in homogeneous catalysis, where it facilitates C-C and C-N bond-forming reactions. This versatility aligns with the rising interest in metal-organic frameworks (MOFs) and catalysis, topics that dominate scientific literature and patent filings.

Another trending topic linked to 5-1-(Trifluoromethyl)cyclopropylpyridine-2-carboxylic Acid is its role in precision agriculture. Fluorinated pyridines are increasingly used in the development of advanced pesticides and herbicides due to their enhanced stability and activity. As the agricultural sector seeks solutions for crop protection and sustainable farming, this compound's potential is being rigorously investigated.

In summary, 5-1-(Trifluoromethyl)cyclopropylpyridine-2-carboxylic Acid (CAS No. 2751611-64-8) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structure and functional groups make it a subject of ongoing research, particularly in areas like drug design, catalysis, and green chemistry. As scientific and industrial communities continue to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and beyond.